
Platyphylline natural source plants genus

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Platyphylline

CAS No.: 480-78-4

Cat. No.: S624033

Get Quote

Chemical Identity and Properties

For research and identification purposes, the basic chemical properties of Platyphylline are as follows [1]

[2]:

Property Specification

CAS Number 480-78-4

Molecular Formula C18H27NO5

Molecular Weight 337.41 g/mol

Form Crystalline solid

Experimental Protocols

Here are methodologies for the extraction and analysis of platyphylline from plant material, as cited in the

scientific literature.
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An optimized solid-phase extraction process was developed to isolate platyphylline. The following diagram

outlines the general workflow, which involves preparation of the plant material, extraction, and purification

[3].
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Solid-phase extraction workflow for plant material.

While the original article provides a detailed optimized method, the general principle involves loading a

crude plant extract onto a solid-phase extraction column, washing away unwanted impurities, and then

eluting the purified platyphylline [3].

Analytical Method: Luminescence Determination

A luminescence method was developed for determining platyphylline hydrotartrate in dosage forms. This

method is based on the quenching effect of tartrate ions (from the platyphylline salt) on the luminescence of

a Yttrium(III)-Rutin complex [4].

Prepare Yttrium(III)-Rutin (Rut) Complex

Add Bovine Serum Albumin (BSA)

Add Platyphylline Hydrotartrate Sample

Measure Luminescence Quenching

Quantify via Stern-Volmer Equation
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Luminescence quenching assay for platyphylline.

The key steps are [4]:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s624033?utm_src=pdf-body
https://link.springer.com/article/10.1007/BF00758463
https://www.smolecule.com/products/s624033?utm_src=pdf-body
https://www.smolecule.com/products/s624033?utm_src=pdf-body
https://pharmj.org.ua/index.php/journal/article/view/4
https://www.smolecule.com/products/s624033?utm_src=pdf-body-img
https://www.smolecule.com/products/s624033?utm_src=pdf-body
https://pharmj.org.ua/index.php/journal/article/view/4
https://www.smolecule.com/products/s624033?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Prepare the probe: Form the Y(III)-Rutin complex in the presence of Bovine Serum Albumin (BSA),

which enhances the luminescence signal. The maximum quenching effect is observed at a pH of 6.0-
7.0, maintained with a urotropine buffer.

Mechanism: The tartrate ions from platyphylline hydrotartrate are believed to form a complex with
Yttrium(III), leading to the destruction of the original Y(III)-Rutin complex and a consequent decrease

(quenching) of its luminescence intensity.
Quantification: The degree of luminescence quenching follows the Stern-Volmer relationship. The

Stern-Volmer constant for this reaction is reported to be 1,230 L/mol [4].

Pharmacological and Toxicological Profile

Pharmacological Action: Platyphylline has been documented to exhibit anticholinergic activity
on muscarinic receptors in isolated tissue preparations like the guinea pig ileum [5].
Toxicity Profile: A key point for drug development is that platyphylline belongs to the platynecine-
type of pyrrolizidine alkaloids. This structural class is characterized by a saturated necine base,
which is associated with low or no toxicity compared to the unsaturated, hepatotoxic pyrrolizidine

alkaloids [5]. The lack of metabolic activation into toxic pyrrolic metabolites is a primary reason for its
safer profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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